3-[[9H-Fluoren-9-ylmethoxycarbonyl-[4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl]amino]methyl]furan-2-carboxylic acid

• IUPAC Name: 3-[[9H-fluoren-9-ylmethoxycarbonyl-[4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl]amino]methyl]furan-2-carboxylic acid
• InChI: InChI=1S/C32H36N2O7/c1-32(2,3)41-30(37)33-21-12-14-22(15-13-21)34(18-20-16-17-39-28(20)29(35)36)31(38)40-19-27-25-10-6-4-8-23(25)24-9-5-7-11-26(24)27/h4-11,16-17,21-22,27H,12-15,18-19H2,1-3H3,(H,33,37)(H,35,36)
• InChI Key: GXSOAHSVXVPUOO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC(CC1)N(CC2=C(OC=C2)C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C32H36N2O7
• Molecular Weight: 560.6 g/mol

Description

The compound “3-[[9H-Fluoren-9-ylmethoxycarbonyl-[4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl]amino]methyl]furan-2-carboxylic acid” is a complex organic molecule. It is related to the family of fluorenylmethyloxycarbonyl (Fmoc) protected amino acids, which are commonly used in peptide synthesis.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving a fluorenylmethyloxycarbonyl (Fmoc) group, a cyclohexyl group, and a furan-2-carboxylic acid group. The Fmoc group is a common protecting group used in peptide synthesis, and the cyclohexyl group is a common structural motif in organic chemistry.

Mechanism of Action

The mechanism of action for this compound is not clear from the available resources. If it’s used as a building block in peptide synthesis, its role would be to contribute its amino acid residue to the growing peptide chain, with the Fmoc group serving as a protecting group for the amino functionality.

Safety and Hazards

While specific safety and hazard information for this compound was not found, general precautions for handling similar organic compounds should be followed. This includes avoiding inhalation or contact with skin or eyes, and using the compound only in a well-ventilated area.